molecular formula C17H16O B8779118 1(2H)-Naphthalenone, 3,4-dihydro-2-(phenylmethyl)-

1(2H)-Naphthalenone, 3,4-dihydro-2-(phenylmethyl)-

Cat. No. B8779118
M. Wt: 236.31 g/mol
InChI Key: LWBKNBIUKKTGEJ-UHFFFAOYSA-N
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Description

1(2H)-Naphthalenone, 3,4-dihydro-2-(phenylmethyl)- is a useful research compound. Its molecular formula is C17H16O and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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properties

Product Name

1(2H)-Naphthalenone, 3,4-dihydro-2-(phenylmethyl)-

Molecular Formula

C17H16O

Molecular Weight

236.31 g/mol

IUPAC Name

2-benzyl-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C17H16O/c18-17-15(12-13-6-2-1-3-7-13)11-10-14-8-4-5-9-16(14)17/h1-9,15H,10-12H2

InChI Key

LWBKNBIUKKTGEJ-UHFFFAOYSA-N

Canonical SMILES

C1CC2=CC=CC=C2C(=O)C1CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-Fluorobenzyl bromide (20.7 g, 109 mmol) was added to a solution of the enamine in acetonitrile (200 mL) which had been dried over 4A molecular sieves. This mixture was heated at reflux under nitrogen for 3 days. After cooling, the reaction mixture was concentrated in vacuo to provide a brown solid. Chloroform (25 mL), glacial acetic acid (50 mL), and water (200 mL) were added to this material and the resulting mixture was stirred at ambient temperature for 20 h. Additional chloroform was added to the reaction mixture, and the layers were separated. The organic layer was washed with water, dried (Na2SO4), and concentrated to give 24.2 g of the corresponding -benzyl--tetralone as a dark brown oil. This material was purified on a flash silica gel column (25% hexanes-chloroform) to provide 17.9 g of a red oil which was purified further on a flash silica gel column (1:1 hexanes-chloroform) to provide 12.1 g (70%) of desired product, 1-(4-fluorobenzyl)--tetralone, as a yellow oil. MS (CI-CH4), m/z 255 (MH+). 1H NMR (CDCl3) 2.38-2.56 (m, 3H), 2.76-2.86 (m 1H), 3.21 (AB octet, J=15.5, 6.8 Hz, 2H), 3.70 (t, J=6.2 Hz, 1 H), 6.75-6.85 (m, 4H), 6.93 (dd, J=7.5, 2.8 Hz, 1H), 7.09-7.22 (m, 3H).
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Synthesis routes and methods II

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A Parr® hydrogenation bottle was charged with naphthalen-1-one (15 gm), ethyl acetate (150 mL) and 1 g of 10% palladium on charcoal. The mixture was hydrogenated on a Parr® shaker for about 15 hrs under 20 psi of hydrogen. The resulting mixture was filtered through a pad of Celite® and concentrated in vacuo to afford a red oil which was purified by flash chromatography (3:1 hexane/diethyl ether) to afford 14.1 gm of benzyltetralone, mp 50-51° C. Analysis calculated for C18H18O2 : 266.1302. Found: 266.1308.
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